Cas no 1423033-86-6 (1-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylcyclohexan-1-amine hydrochloride)

• Product Name: 1-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylcyclohexan-1-amine hydrochloride
• CAS No: 1423033-86-6
• MF: C₁₂H₁₆ClN₃OS
• MW: 285.792940139771
• CID: 4598492
• PubChem ID: 71757645
• Update Time: 2025-07-09

1-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylcyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexan-1-amine hydrochloride
• 1-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylcyclohexan-1-amine hydrochloride

• Inchi： 1S/C12H15N3OS.ClH/c13-12(6-2-1-3-7-12)11-14-10(15-16-11)9-5-4-8-17-9;/h4-5,8H,1-3,6-7,13H2;1H
• InChI Key： BVOQMJIFIVEJIH-UHFFFAOYSA-N
• SMILES： NC1(C2ON=C(C3SC=CC=3)N=2)CCCCC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylcyclohexan-1-amine hydrochloride

1-3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-ylcyclohexan-1-amine Hydrochloride (CAS No. 1423033-86-6): A Comprehensive Overview

1-3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-ylcyclohexan-1-amine hydrochloride (CAS No. 1423033-86-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic amines and is characterized by its thiophene and oxadiazole moieties, which confer it with distinct chemical and biological properties.

The chemical structure of 1-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylcyclohexan-1-amine hydrochloride consists of a cyclohexane ring substituted with a thiophene and an oxadiazole group. The thiophene moiety is known for its aromaticity and electron-donating properties, while the oxadiazole ring provides additional stability and reactivity. The presence of the amine group in the cyclohexane ring further enhances the compound's potential for forming hydrogen bonds, which is crucial for its biological activity.

Recent studies have explored the pharmacological properties of 1-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylcyclohexan-1-amine hydrochloride. One notable area of research has been its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylcyclohexan-1-amine hydrochloride has also been investigated for its antiviral activity. Research conducted by a team at the University of California demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and Zika virus. The mechanism of action appears to involve interference with viral RNA synthesis, making it a promising candidate for the development of broad-spectrum antiviral drugs.

The pharmacokinetic profile of 1-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylcyclohexan-1-amine hydrochloride has also been studied in detail. Preclinical studies in animal models have shown that it has good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver and lungs. Its half-life is moderate, allowing for once-daily dosing regimens in clinical settings.

Safety assessments have indicated that 1-3-(thiophen-2-y l)-1,2,4 -oxadiazol -5 - ylcyclohexan - 1 - amine hydrochloride is generally well-tolerated at therapeutic doses. However, like any new drug candidate, it requires further evaluation in clinical trials to fully understand its safety profile and potential side effects. Early phase I trials have shown promising results with no serious adverse events reported.

The synthetic route for producing 1 - 3 -(thiophen - 2 - yl) - 1 , 2 , 4 - oxadiazol - 5 - ylcyclohexan - 1 - amine hydrochloride has been optimized to ensure high yields and purity. The process involves several steps, including the formation of the thiophene derivative, coupling with an appropriate oxadiazole precursor, and final conversion to the hydrochloride salt. The synthetic pathway is scalable and suitable for large-scale production, making it feasible for commercialization.

In conclusion, 1 - 3 -(thiophen - 2 - yl) - 1 , 2 , 4 - oxadiazol - 5 - ylcyclohexan - 1 - amine hydrochloride (CAS No. 1423033 - 86 - 6) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as anti-inflammatory and antiviral therapies. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.